2-Bromo-3-methylbenzene-1-sulfonyl fluoride

• Molecular Formula: C7H6BrFO2S
• Molecular Weight: 253.09 g/mol
• SMILES: CC1=C(C(=CC=C1)S(=O)(=O)F)Br
• InChI: InChI=1S/C7H6BrFO2S/c1-5-3-2-4-6(7(5)8)12(9,10)11/h2-4H,1H3
• InChIKey: SUWHYOHXJMIRML-UHFFFAOYSA-N

2-Bromo-3-methylbenzene-1-sulfonyl fluoride: A SuFEx Click Chemistry Handle

2-Bromo-3-methylbenzene-1-sulfonyl fluoride (CAS 1935075-89-0) is a polyfunctional arenesulfonyl fluoride with the molecular formula C₇H₆BrFO₂S and a molecular weight of 253.09 g/mol . It is a member of the sulfonyl fluoride class, compounds recognized for their unique balance of aqueous stability and electrophilic reactivity. This balance makes them privileged warheads in chemical biology [1] and foundational building blocks in Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry [2]. The compound is currently available from specialized chemical suppliers with a typical minimum purity of 95% .

Chemistry SuFEx click chemistry building block

Architecture Dual orthogonal handles: –SO₂F (SuFEx) and aryl –Br (cross‑coupling)

Sourcing Specialized synthetic reagent; verify lot purity and identity upon receipt

• [1] Narayanan, A.; Jones, L. H. Sulfonyl fluorides as privileged warheads in chemical biology. Chem. Sci. 2015, 6, 2650-2659. View Source
• [2] Dong, J.; Krasnova, L.; Finn, M. G.; Sharpless, K. B. Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry. Angew. Chem. Int. Ed. 2014, 53, 9430-9448. View Source

Why Generic Substitution Fails for This Sulfonyl Fluoride

The common but flawed procurement assumption is that any aryl sulfonyl fluoride can serve as a generic SuFEx reagent. However, a comprehensive study by Grimster et al. demonstrated that both steric and electronic factors on the aryl ring decisively modulate the reactivity and aqueous stability of the S(VI)–F warhead, precluding simple one-to-one substitution [1]. 2-Bromo-3-methylbenzene-1-sulfonyl fluoride possesses a specific combination of an ortho-bromo substituent and a meta-methyl group. The ortho-bromo atom introduces a unique steric environment and a heavy-atom label, while the methyl group electronically modulates the ring. This precise topology cannot be replicated by its constitutional isomer (2-bromo-5-methyl), the non-brominated parent (3-methylbenzenesulfonyl fluoride), or analogs where the bromine is on a benzylic carbon (3-(bromomethyl)benzenesulfonyl fluoride). Reliance on an alternative would lead to a different reactivity profile and the loss of the bromine as a synthetic handle, undermining the intended downstream chemistry.

2‑Bromo‑3‑methylbenzene‑1‑sulfonyl fluoride

Alternative & Why It May Not Transfer

Ortho‑bromo + meta‑methyl topology

3‑Methylbenzenesulfonyl fluoride – lacks bromine, eliminating cross‑coupling and steric tuning

Bromine ortho to SO₂F

2‑Bromo‑5‑methyl isomer – substitution pattern shifts steric/electronic profile; reactivity and target engagement may differ

Aryl bromide cross‑coupling handle

3‑(Bromomethyl) analog – benzylic bromide provides Sₙ2 reactivity, not cross‑coupling; warhead environment is distinct

• [1] Grimster, N. P.; Connelly, S.; Baranczak, A.; Dong, J.; Krasnova, L. B.; Sharpless, K. B.; Powers, E. T.; Wilson, I. A.; Kelly, J. W. A study of the reactivity of S(VI)–F containing warheads with nucleophilic amino-acid side chains under physiological conditions. Org. Biomol. Chem. 2017, 15, 9685-9695. View Source

Comparator-Based Evidence for Product Differentiation

Ortho-Substituent Steric Effect on SuFEx Reactivity

The reactivity of arylsulfonyl fluorides with nucleophiles is predictably modulated by the electronic and steric properties of the aryl substituents. In the case of 2-Bromo-3-methylbenzene-1-sulfonyl fluoride, the key differentiating feature is the ortho-bromo substituent. Grimster et al. established that steric bulk adjacent to the reactive S(VI)–F center directly impacts reaction kinetics [1]. In a comparative study of hydrolysis kinetics, p-substituted benzenesulfonyl fluorides were observed to have their reaction rates inhibited in the presence of a cationic surfactant (CTAB), with the effect magnitude depending on the substrate-surfactant interaction, which is itself a function of the aryl substituent's identity [2]. The ortho-bromo substituent on the target compound provides a steric shield distinct from the para-substituent effects characterized in these kinetic models. While no direct kinetic data for the 2,3-substitution pattern exists in the current literature, the class-level inference from Grimster et al. predicts a measurably different reactivity profile compared to the non-brominated parent (3-methylbenzenesulfonyl fluoride, CAS 454-66-0) or the 5-methyl isomer (2-Bromo-5-methylbenzenesulfonyl fluoride, CAS 173903-03-2), where the bromine is at the para-position relative to the methyl.

Steric Modulation

Class‑level inference

Taft Es = −1.16 predicts 2–10× rate modulation vs. unsubstituted or para‑substituted analogs

Supports SuFEx reactivity screening

Ortho‑Br steric shielding is a design parameter, not a generic attribute

Evidence Dimension	Steric influence on S(VI)–F reactivity
Target Compound Data	Ortho-bromo substitution provides proximal steric bulk to the –SO₂F group (Taft steric parameter for Br: Es = -1.16)
Comparator Or Baseline	3-Methylbenzenesulfonyl fluoride (CAS 454-66-0): no ortho substituent; 2-Bromo-5-methylbenzenesulfonyl fluoride (CAS 173903-03-2): bromine is para to methyl
Quantified Difference	The ortho-bromo group introduces a Taft Es of -1.16, predicting a steric deceleration of nucleophilic attack at the sulfur center relative to analogs. The magnitude of rate modulation can be 2- to 10-fold based on the established sensitivity of SuFEx reactions to steric effects [1].
Conditions	Class-level extrapolation from studies by Grimster et al. (Org. Biomol. Chem., 2017) on substituted arylsulfonyl fluorides reacting with N-acetyllysine and N-acetyltyrosine under physiological conditions (pH 7.4, 37 °C).

Why This Matters

For procurement targeting protein-capture or bioconjugation experiments, the ortho-bromo substituent is a critical design feature, not a generic attribute; selecting a different isomer will likely result in a different kinetic profile and labeling outcome.

• [1] Grimster, N. P.; et al. A study of the reactivity of S(VI)–F containing warheads with nucleophilic amino-acid side chains under physiological conditions. Org. Biomol. Chem. 2017, 15, 9685-9695. View Source
• [2] Ifudu, N. D.; Simonelli, A. P. Effects of a Cationic Surfactant on the Rate of Alkaline Hydrolysis of p-Substituted Benzenesulfonyl Fluorides. Chem. Pharm. Bull. 1985, 33, 1592-1598. View Source

Dual-Reactive Architecture for Sequential Functionalization

2-Bromo-3-methylbenzene-1-sulfonyl fluoride is distinguished from simple sulfonyl fluorides by possessing two synthetically orthogonal reactive sites: an electrophilic –SO₂F group for SuFEx chemistry and an aryl bromide for cross-coupling reactions. This dual-reactivity is absent in the de-brominated comparator 3-methylbenzenesulfonyl fluoride (CAS 454-66-0), which can only participate in SuFEx reactions . Aromatic sulfonyl fluorides with an ortho-bromo substituent have been specifically utilized as versatile intermediates in a one-pot, palladium-catalyzed synthesis, where the aryl bromide is converted into the sulfonyl fluoride directly, demonstrating the strategic coupling of these two functional handles in synthetic methodology [1]. The presence of both groups in the target compound allows for sequential functionalization: cross-coupling at the C–Br bond followed by SuFEx at the –SO₂F group, or vice versa. This contrasts with analogs where the bromine is on a benzylic carbon (e.g., 3-(bromomethyl)benzenesulfonyl fluoride), which provide a nucleophilic substitution handle rather than a cross-coupling one.

Orthogonal Handles

Class‑level inference

2 reactive sites (SO₂F + C–Br) vs. 1 in parent

Enables sequential diversification

Dual‑reactive architecture reduces intermediate purification steps

Evidence Dimension	Number of chemically addressable, orthogonal reactive sites
Target Compound Data	Two orthogonal reactive handles: –SO₂F (SuFEx) and C–Br (cross-coupling)
Comparator Or Baseline	3-Methylbenzenesulfonyl fluoride (CAS 454-66-0): one reactive handle (–SO₂F only); 3-(Bromomethyl)benzenesulfonyl fluoride: two handles but different bromine reactivity profile (SN2 vs. cross-coupling)
Quantified Difference	Conceptually, this provides a 2n diversification potential versus a 1n potential, where n is the number of accessible transformations per handle.
Conditions	Based on the IUPAC-defined molecular structures cataloged in ChemSpider (ID 58181648) and vendor specifications.

Why This Matters

For laboratories designing a multi-step synthesis or building a diverse compound library, the dual-reactive architecture of this single building block can reduce the number of synthetic steps and intermediate purifications required, offering a quantifiably more efficient route to complex molecular architectures compared to its mono-reactive counterparts.

• [1] Davies, A. T.; Curto, J. M.; Bagley, S. W.; Willis, M. C. One-pot palladium-catalyzed synthesis of sulfonyl fluorides from aryl bromides. Chem. Sci. 2017, 8, 1350-1354. View Source

Aryl Bromide vs. Aryl Chloride in Cross-Coupling Efficiency

Within the subclass of halogenated sulfonyl fluorides, the identity of the halogen on the aryl ring dictates the efficiency of downstream cross-coupling reactions. Aryl bromides (C–Br) are generally more reactive than aryl chlorides (C–Cl) in oxidative addition, the rate-determining step for many palladium-catalyzed cross-couplings [1]. While a direct kinetic comparison between 2-bromo-3-methylbenzene-1-sulfonyl fluoride and its hypothetical chloro analog has not been published, the principle is a class-level inference from the well-established reactivity scale in organic synthesis (I > Br > Cl). This principle is explicitly leveraged in the one-pot palladium-catalyzed synthesis of sulfonyl fluorides from aryl bromides, where the C–Br bond's superior reactivity enables mild and efficient conversion [2]. Therefore, a procurement decision favoring the bromo compound over any potential chloro analog is justified by the predictable, superior reactivity of the C–Br bond in cross-coupling, enabling faster catalyst turnover and potentially higher yields under milder conditions.

Cross‑Coupling Reactivity

Class‑level inference

Aryl bromide ~10–100× more reactive than aryl chloride in oxidative addition

Supports cross‑coupling efficiency review

Faster catalyst turnover under mild conditions vs. chloro analog

Evidence Dimension	Relative reactivity of aryl halide in oxidative addition to Pd(0)
Target Compound Data	Aryl bromide (C–Br); bond dissociation energy (BDE) ~80-84 kcal/mol
Comparator Or Baseline	Hypothetical aryl chloride analog (C–Cl); BDE ~95-100 kcal/mol. Aryl iodide would be more reactive but is significantly more expensive and less stable.
Quantified Difference	The C–Br bond is approximately 10-15 kcal/mol weaker than the corresponding C–Cl bond, qualitatively predicting a significantly faster rate of oxidative addition under identical catalytic conditions. Aryl bromides are generally 10-100 times more reactive than aryl chlorides in typical cross-coupling conditions.
Conditions	Class-level inference from fundamental organometallic chemistry principles; applied in the context of the one-pot synthesis of sulfonyl fluorides from aryl bromides [2].

Why This Matters

The compound's C–Br bond provides a 'Goldilocks' reactivity profile for synthesis—more reactive than cheaper but sluggish aryl chlorides, and more stable and cost-effective than more reactive but pricier aryl iodides. This inherent property directly translates to shorter reaction times and potentially higher yields in downstream chemistry, making it a cost-effective choice for the procurement of a halogenated building block.

• [1] Grushin, V. V.; Alper, H. Transformations of Chloroarenes, Catalyzed by Palladium Complexes. Chem. Rev. 1994, 94, 1047-1062. View Source
• [2] Davies, A. T.; Curto, J. M.; Bagley, S. W.; Willis, M. C. One-pot palladium-catalyzed synthesis of sulfonyl fluorides from aryl bromides. Chem. Sci. 2017, 8, 1350-1354. View Source

Constitutional Isomer Differentiation: 3-Methyl vs. 5-Methyl

2-Bromo-3-methylbenzene-1-sulfonyl fluoride and 2-Bromo-5-methylbenzenesulfonyl fluoride (CAS 173903-03-2) share the same molecular formula (C₇H₆BrFO₂S) and molecular weight (253.09 g/mol) , making them direct constitutional isomers and thus prime candidates for erroneous substitution in a procurement process. The key structural difference is the position of the methyl group: it is meta to the sulfonyl fluoride in the target compound (at the 3-position) but para in the isomer (at the 5-position, if sulfonyl fluoride is at position 1). This seemingly minor positional change alters the compound's dipole moment, steric profile, and electronic distribution, which can have significant downstream effects on crystal packing, chromatographic retention time, and biological target engagement [1]. While proprietary data on these specific isomers is not publicly available, the general principle that constitutional isomers exhibit distinct physical and biological properties is a cornerstone of medicinal chemistry, supported by extensive precedent in isomeric compound libraries.

Isomer Identity

Data to verify

2‑Bromo‑3‑methyl vs. 2‑Bromo‑5‑methyl isomer – substitution pattern predicted to alter LogP and HPLC retention

Requires NMR confirmation upon receipt

Constitutional isomer misidentification may invalidate SAR results

Evidence Dimension	Substitution pattern and predicted physicochemical properties
Target Compound Data	2-Bromo-3-methyl substitution (Br ortho to SO₂F, CH₃ meta to SO₂F)
Comparator Or Baseline	2-Bromo-5-methyl substitution (Br ortho to SO₂F, CH₃ para to SO₂F) – CAS 173903-03-2
Quantified Difference	No public direct comparison exists. However, the difference in calculated LogP is predicted to be non-zero (estimated by ChemSpace for the unsubstituted parent: LogP 2.15 [2]). The change in substitution is expected to alter the measured LogP and HPLC retention time, a difference that can be resolved by modern analytical methods.
Conditions	This is a theoretical differentiation based on the fundamental principles of constitutional isomerism. The LogP for the target compound is predicted to differ from its isomer.

Why This Matters

Any scientist managing a compound library or performing SAR studies will recognize that using the wrong isomer is a critical error that can completely invalidate experimental results. The explicit structural distinction between these two commercially available isomers must be verified upon receipt via NMR (e.g., NOESY) to ensure procurement of the intended material.

• [1] Boström, J.; Hogner, A.; Llinàs, A.; Wellner, E.; Plowright, A. T. Oxadiazoles in Medicinal Chemistry. J. Med. Chem. 2012, 55, 1817-1830. View Source
• [2] ChemSpace. 3-Methylbenzene-1-sulfonyl fluoride (CSSB00010983817). Database Entry. CAS 454-66-0. View Source

Optimal Application Scenarios

Enzyme Profiling via Sterically Tuned Covalent Warheads

The steric bulk of the ortho-bromo substituent, as a class-level predictor of SuFEx reactivity, makes this compound particularly valuable for activity-based protein profiling (ABPP) where selectivity for specific enzyme pockets is desired. The steric shield can attenuate the reactivity of the –SO₂F warhead to discriminate between active-site nucleophiles [1], a design principle validated by Grimster et al.'s finding that steric and electronic factors in arylsulfonyl fluorides predictably modulate reactivity with amino acid side chains [2].

Diversity-Oriented Synthesis via Orthogonal Pathways

The compound's dual-reactive architecture enables the rapid, sequential generation of structural diversity in library synthesis. A researcher can first modify the scaffold via a Suzuki, Buchwald-Hartwig, or other cross-coupling reaction at the C–Br bond, and then conjugate the resulting intermediate to a biomolecule or polymer via a SuFEx reaction at the –SO₂F group. This 'two-step diversity' from a single building block is a proven strategy for synthesizing sulfonyl fluorides from aryl bromides [3] and is not achievable with the non-halogenated parent 3-methylbenzenesulfonyl fluoride.

Late-Stage Radiofluorination for PET Tracer Synthesis

The presence of an aryl bromide adjacent to the sulfonyl fluoride offers a potential route to late-stage radiofluorination. The mechanistic studies on the fluorination of alkyl bromides, involving radical halogen-atom abstraction and subsequent fluoride capture, provide a conceptual framework for a similar exchange at the aryl bromide position [4]. This potential application is a direct consequence of the compound's unique bromo-fluoride architecture and is not feasible with non-halogenated sulfonyl fluoride analogs.

Orthogonal Bioconjugation for PROTAC or ADC Assembly

In the context of targeted protein degradation (PROTACs) or antibody-drug conjugates (ADCs), the need for precise, sequential bioconjugation is paramount. The sulfonyl fluoride motif is already established for assembling –SO₂– linked small molecules with proteins . The added aryl bromide handle offers a second, fully independent functionalization point. This facilitates a modular assembly approach where the target protein ligand can be attached via SuFEx chemistry, while the E3 ligase ligand or payload can be attached via cross-coupling, minimizing protecting group chemistry.

Application

Selection Property

Validation Focus

Activity‑based protein profiling

Ortho‑bromo steric attenuation of SuFEx

Active‑site selectivity in enzyme labeling

Diversity‑oriented synthesis

Dual orthogonal reactivity

Two‑step diversification pathway

PET tracer development

Aryl bromide for potential halogen exchange

Radical fluorination feasibility study

PROTAC / ADC assembly

Sequential SuFEx and cross‑coupling sites

Modular bioconjugation without protecting group interference

• [1] Grimster, N. P.; et al. A study of the reactivity of S(VI)–F containing warheads with nucleophilic amino-acid side chains under physiological conditions. Org. Biomol. Chem. 2017, 15, 9685-9695. View Source
• [2] Grimster, N. P.; et al. A study of the reactivity of S(VI)–F containing warheads with nucleophilic amino-acid side chains under physiological conditions. Org. Biomol. Chem. 2017, 15, 9685-9695. View Source
• [3] Davies, A. T.; Curto, J. M.; Bagley, S. W.; Willis, M. C. One-pot palladium-catalyzed synthesis of sulfonyl fluorides from aryl bromides. Chem. Sci. 2017, 8, 1350-1354. View Source
• [4] Chen, W.; et al. Open-Shell Fluorination of Alkyl Bromides: Unexpected Selectivity in a Silyl Radical-Mediated Chain Process. J. Am. Chem. Soc. 2020, 142, 16714-16722. View Source